Cas no 78695-17-7 (methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate)

Methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate is a brominated benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a carbamate group attached to a benzimidazole core, which is further substituted with a bromine atom at the 6-position, enhancing its reactivity for further functionalization. This compound is useful as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The bromine substituent offers a versatile handle for cross-coupling reactions, while the carbamate group provides stability and controlled reactivity. Its well-defined structure makes it suitable for mechanistic studies and derivatization in medicinal chemistry.
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate structure
78695-17-7 structure
Product Name:methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
CAS No:78695-17-7
MF:C9H8BrN3O2
MW:270.082720756531
MDL:MFCD26389576
CID:580333
PubChem ID:290654
Update Time:2025-08-05

methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamicacid, (5-bromo-1H-benzimidazol-2-yl)-, methyl ester (9CI)
    • methyl 6-bromo-1H-benzo[d]imidazol-2-ylcarbamate
    • AC1L6E88
    • AC1Q26RT
    • AR-1J6472
    • CCG-35205
    • methyl(6-bromo-1h-benzimidazol-2-yl)carbamate
    • NCIMech_000083
    • NSC154754
    • SureCN6126460
    • methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
    • methyl N-(6-bromo-1H-benzimidazol-2-yl)carbamate
    • CHEMBL1986546
    • NSC-154754
    • NCI60_001096
    • SCHEMBL6126460
    • CLOUFUJTHZGQMB-UHFFFAOYSA-N
    • DTXSID90302868
    • 78695-17-7
    • PD011419
    • EN300-26317599
    • MDL: MFCD26389576
    • Inchi: 1S/C9H8BrN3O2/c1-15-9(14)13-8-11-6-3-2-5(10)4-7(6)12-8/h2-4H,1H3,(H2,11,12,13,14)
    • InChI Key: CLOUFUJTHZGQMB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC(NC(=O)OC)=N2

Computed Properties

  • Exact Mass: 268.97999g/mol
  • Monoisotopic Mass: 268.97999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 67Ų

methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26317599-1g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
1g
$827.0 2023-09-14
Enamine
EN300-26317599-5g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
5g
$2398.0 2023-09-14
Enamine
EN300-26317599-10g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
10g
$3557.0 2023-09-14
Enamine
EN300-26317599-0.05g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
0.05g
$193.0 2024-06-18
Enamine
EN300-26317599-0.1g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
0.1g
$287.0 2024-06-18
Enamine
EN300-26317599-0.25g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
0.25g
$409.0 2024-06-18
Enamine
EN300-26317599-0.5g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
0.5g
$646.0 2024-06-18
Enamine
EN300-26317599-1.0g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
1.0g
$827.0 2024-06-18
Enamine
EN300-26317599-2.5g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
2.5g
$1622.0 2024-06-18
Enamine
EN300-26317599-5.0g
methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate
78695-17-7 95%
5.0g
$2398.0 2024-06-18

Additional information on methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate

Methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate (CAS No. 78695-17-7): A Comprehensive Overview

Methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate, with the CAS No. 78695-17-7, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This compound, characterized by its benzodiazole core and carbamate functional group, exhibits unique properties that make it a valuable intermediate in synthetic chemistry. Its bromine substitution further enhances its reactivity, enabling diverse applications in drug discovery and functional material design.

The chemical structure of methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate features a 1,3-benzodiazole ring system, which is a common motif in bioactive molecules. The presence of the carbamate group (-NHCOOCH3) introduces both hydrogen-bonding capabilities and hydrolytic stability, making it a versatile building block for pharmaceutical intermediates. Researchers have explored its potential in designing kinase inhibitors, antimicrobial agents, and fluorescence probes, aligning with current trends in precision medicine and diagnostic imaging.

In recent years, the demand for heterocyclic compounds like methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate has surged due to their role in drug development. A growing number of studies focus on structure-activity relationships (SAR) to optimize its derivatives for enhanced bioavailability and target specificity. This aligns with the broader industry shift toward fragment-based drug design (FBDD) and computational chemistry, where such scaffolds are prioritized for their modularity and synthetic accessibility.

From an agrochemical perspective, methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate has been investigated for its potential as a pesticide intermediate. Its bromine moiety offers opportunities for further functionalization, enabling the development of compounds with improved pest resistance and environmental compatibility. This resonates with the global push for sustainable agriculture and green chemistry, where reduced ecological impact is a key priority.

The synthesis of methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate typically involves multistep organic reactions, including cyclization and carbamate formation. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency, addressing the need for cost-effective production in industrial settings. These innovations are particularly relevant given the rising interest in flow chemistry and automated synthesis platforms.

In material science, the compound’s aromatic system and electron-withdrawing bromine make it a candidate for organic electronics and photovoltaic materials. Researchers are exploring its incorporation into polymers and small-molecule semiconductors, capitalizing on its ability to modulate charge transport properties. This aligns with the booming demand for flexible electronics and energy storage solutions.

For researchers seeking high-purity methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate, rigorous analytical methods such as HPLC, NMR, and mass spectrometry are essential to ensure quality. The compound’s stability under various conditions (e.g., pH, temperature) is also a critical consideration for storage and handling, reflecting the broader emphasis on QC/QA protocols in chemical manufacturing.

In summary, methyl N-(6-bromo-1H-1,3-benzodiazol-2-yl)carbamate (CAS No. 78695-17-7) represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and advanced materials. Its structural features and reactivity continue to inspire innovation, making it a subject of ongoing research in both academic and industrial laboratories. As the scientific community prioritizes sustainability and efficiency, this compound is poised to play a pivotal role in addressing contemporary challenges across multiple disciplines.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd